N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C20H22N2O5/c1-3-22-10-11-26-16-9-8-14(12-15(16)20(22)24)21-19(23)13-27-18-7-5-4-6-17(18)25-2/h4-9,12H,3,10-11,13H2,1-2H3,(H,21,23)
• InChI Key: ULNMKXBJSOSNSB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)COC3=CC=CC=C3OC
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C20H22N2O5 and its molecular weight is 370.405. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(2-methoxyphenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(2-methoxyphenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(2-methoxyphenoxy)acetamide, due to its complex structure, is involved in various synthesis processes of heterocyclic compounds. For instance, the synthesis of benzoxepin derivatives has been a subject of interest due to their potential applications in different fields. In a study by Gomaa (2011), the synthesis of related benzoxepin compounds was explored through reactions involving amidines and benzoquinone (Gomaa, 2011). Similarly, the creation of oxazepine derivatives has also been studied, highlighting the compound's role in the synthesis of new chemical structures with potential biological activities (Abood, 2010).

Biological Activities and Potential Applications

The compound and its derivatives have been investigated for their biological activities. In the realm of antimicrobial research, studies have shown that similar compounds possess significant antimicrobial properties against various bacteria and fungi (Kaya et al., 2017). Furthermore, these compounds have been evaluated for their antiproliferative activity against human tumor cell lines, indicating their potential as chemotherapeutic agents. For instance, specific oxadiazole derivatives have exhibited high inhibitory activity against lung and breast cancer cell lines (Kaya et al., 2017).

Antioxidant Properties

Some derivatives of this compound have demonstrated significant antioxidant activities. For instance, new bromophenols isolated from marine algae showed potent scavenging activity against radicals, highlighting their potential as natural antioxidants in food or pharmaceutical industries (Li et al., 2012).